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Compound of Interest

Compound Name: Disofenin

Cat. No.: B014549 Get Quote

Introduction

Technetium-99m (Tc-99m) Disofenin is a radiopharmaceutical agent utilized in hepatobiliary

scintigraphy to evaluate hepatocellular function and biliary tract patency. In pediatric research,

its application is crucial for investigating a range of hepatobiliary disorders. These notes

provide detailed protocols for the calculation of Tc-99m Disofenin dosage and its

administration in pediatric research subjects, ensuring adherence to the ALARA (As Low As

Reasonably Achievable) principle while maintaining diagnostic image quality.

Quantitative Data Summary

The following table summarizes the recommended dosage for Tc-99m Disofenin in pediatric

research subjects, derived from established clinical guidelines.
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Parameter Value (Metric) Value (Imperial) Citation

Standard Dosage 1.8 MBq/kg 0.05 mCi/kg [1][2][3]

Minimum Dosage 18.5 MBq 0.5 mCi [1][2][3]

Preferred Agent in

Neonatal

Hyperbilirubinemia

Tc-99m Mebrofenin Tc-99m Mebrofenin [1][2]

Minimum Dosage in

Neonatal

Hyperbilirubinemia

37 MBq 1.0 mCi [1][2]

Experimental Protocols
Subject Screening and Preparation

Inclusion/Exclusion Criteria: Define specific criteria based on the research question.

Generally, subjects with a known allergy to Tc-99m Disofenin or its components are

excluded.

Fasting: To ensure gallbladder filling and prevent false-positive results, fasting is required

prior to administration of the radiopharmaceutical.[1][4]

Infants (0-1 year): Fast for 2-4 hours. Clear liquids may be permissible if medically

necessary.

Children (>1 year): Fast for a minimum of 4 hours, with 6 hours being preferable.

Medication Review: Review and document all current medications. Opioids should be

discontinued for a period equivalent to four half-lives before the study to prevent interference

with sphincter of Oddi function.[1]

Dosage Calculation and Preparation
Dosage Calculation: Calculate the individual dose based on the subject's weight using the

values in the table above. Ensure the calculated dose does not fall below the minimum

recommended dose.
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Radiopharmaceutical Preparation:

Reconstitute the lyophilized Disofenin vial with sterile, non-pyrogenic, oxidant-free

Sodium Pertechnetate Tc-99m injection according to the manufacturer's instructions.[4]

The patient dose should be measured using a suitable radioactivity calibration system

immediately before administration.[4]

Check for radiochemical purity prior to administration.[4]

The prepared Tc-99m Disofenin should be used within six hours of preparation.[1]

Administration of Tc-99m Disofenin
Route of Administration: Intravenous.[1]

Procedure:

Ensure patent intravenous access.

Administer the calculated dose as a slow bolus injection.

Avoid drawing blood into the syringe to prevent clot formation. Do not backflush the

syringe.[4]

Imaging Protocol
Instrumentation: A large-field-of-view gamma camera equipped with a low-energy, all-

purpose, or high-resolution collimator is recommended.[1]

Image Acquisition:

Dynamic Imaging: Begin continuous (dynamic) computer acquisition immediately upon

injection.

Framing Rate: 1 frame per minute for 60 minutes.

Projection: Anterior or left anterior oblique view.
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Matrix Size: 128 x 128 is optimal for a standard large-field-of-view camera.

Zoom: Use an appropriate electronic acquisition zoom for pediatric patients.[1]

Delayed Imaging: If the gallbladder or bowel activity is not visualized within 60 minutes,

delayed imaging at 4 hours and, if necessary, up to 24 hours may be required.[1]

Pharmacologic Interventions (Optional, based on
research protocol)

Pre-treatment to Enhance Biliary Excretion: In subjects with suspected biliary atresia or

severe hepatocellular dysfunction, pre-treatment may be considered to enhance biliary

excretion of the radiotracer.

Phenobarbital: 5 mg/kg/day, administered orally in two divided doses for a minimum of 3-5

days prior to the study.[1]

Ursodeoxycholic Acid: An alternative to phenobarbital, administered at a dose of 20

mg/kg/day in two divided doses for 2-3 days before the scan.[1]

Gallbladder Emptying:

Sincalide (CCK): To minimize the potential for a false-positive study in patients with

prolonged fasting, sincalide (0.02 µg/kg) may be administered intravenously over 30-60

minutes, 15-30 minutes before the injection of Tc-99m Disofenin.[1]

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.drugs.com/pro/technetium-tc-99m-disofenin.html
https://www.drugs.com/pro/technetium-tc-99m-disofenin.html
https://www.drugs.com/pro/technetium-tc-99m-disofenin.html
https://www.drugs.com/pro/technetium-tc-99m-disofenin.html
https://www.benchchem.com/product/b014549?utm_src=pdf-body
https://www.drugs.com/pro/technetium-tc-99m-disofenin.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Pediatric Tc-99m Disofenin Scintigraphy
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Caption: A flowchart illustrating the key steps in a pediatric Tc-99m Disofenin research study.
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Physiological Pathway of Tc-99m Disofenin
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Caption: A diagram showing the physiological pathway of Tc-99m Disofenin from injection to

excretion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b014549?utm_src=pdf-body
https://www.benchchem.com/product/b014549?utm_src=pdf-custom-synthesis
https://www.drugs.com/pro/technetium-tc-99m-disofenin.html
https://jnm.snmjournals.org/content/jnumed/34/2/214.full.pdf
https://tech.snmjournals.org/content/38/4/210
https://pubmed.ncbi.nlm.nih.gov/9695663/
https://pubmed.ncbi.nlm.nih.gov/9695663/
https://www.benchchem.com/product/b014549#tc-99m-disofenin-dosage-calculation-for-pediatric-research-subjects
https://www.benchchem.com/product/b014549#tc-99m-disofenin-dosage-calculation-for-pediatric-research-subjects
https://www.benchchem.com/product/b014549#tc-99m-disofenin-dosage-calculation-for-pediatric-research-subjects
https://www.benchchem.com/product/b014549#tc-99m-disofenin-dosage-calculation-for-pediatric-research-subjects
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b014549?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

